Cas no 1698038-73-1 ((S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate)
(S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate
- (S)-Methyl 3-(6-aminopyridin-3-yl)-2-((t-butoxycarbonyl)amino)propanoate
-
- Inchi: 1S/C14H21N3O4/c1-14(2,3)21-13(19)17-10(12(18)20-4)7-9-5-6-11(15)16-8-9/h5-6,8,10H,7H2,1-4H3,(H2,15,16)(H,17,19)/t10-/m0/s1
- InChI Key: RXVRDZJFJVDMGY-JTQLQIEISA-N
- SMILES: O(C(N[C@H](C(=O)OC)CC1C=NC(=CC=1)N)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 368
- XLogP3: 1.4
- Topological Polar Surface Area: 104
(S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029195815-25g |
(S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate |
1698038-73-1 | 97% | 25g |
$3,461.00 | 2022-04-02 |
(S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate
(S)-Methyl 3-(6-Aminopyridin-3-Yl)-2-(tert-Butoxycarbonylamino)Propanoate (CAS No. 1698038-73-1)
The compound (S)-Methyl 3-(6-Aminopyridin-3-Yl)-2-(tert-Butoxycarbonylamino)Propanoate with CAS No. 1698038-73-1 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its complex structure, which includes a methyl group, an aminopyridine moiety, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile building block for various chemical transformations and drug discovery applications.
Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting intricate biological pathways. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality during multi-step synthesis processes. This feature has made it a valuable component in the construction of peptide-based drugs and other complex molecules.
The (S)-configuration at the chiral center introduces stereochemical specificity, which is critical in pharmaceutical applications where enantiomeric purity is essential for efficacy and safety profiles. This compound's stereochemistry has been leveraged in asymmetric synthesis strategies, enabling the construction of enantioenriched intermediates that are pivotal in drug development pipelines.
From an analytical standpoint, the compound's physical properties, including its molecular weight, solubility, and stability under various conditions, have been extensively characterized to facilitate its use in diverse synthetic protocols. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity, ensuring its reliability as a starting material or intermediate in research settings.
In terms of applications, (S)-Methyl 3-(6-Aminopyridin-3-Yl)-2-(tert-Butoxycarbonylamino)Propanoate has shown promise in the development of agents targeting neurological disorders, cancer, and infectious diseases. Its structural versatility allows for functionalization at multiple sites, enabling researchers to explore a wide range of chemical modifications that could enhance its pharmacokinetic properties or improve its therapeutic index.
Moreover, advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are increasingly focusing on catalytic asymmetric synthesis routes that minimize waste and improve efficiency, aligning with global efforts to promote environmentally friendly chemical practices.
The integration of computational chemistry tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates.
In conclusion, (S)-Methyl 3-(6-Aminopyridin-3-Yl)-2-(tert-Butoxycarbonylamino)Propanoate (CAS No. 1698038-73-1) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of drug discovery and chemical innovation.
1698038-73-1 ((S)-Methyl 3-(6-aminopyridin-3-yl)-2-((tert-butoxycarbonyl)amino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)